Cas no 1132-18-9 (4-propylbenzene-1-sulfonamide)

4-propylbenzene-1-sulfonamide Properties

Names and Identifiers

• benzenesulfonamide, 4-propyl- (9ci)
• 4-propylBenzenesulfonamide
• 4-N-Propylbenzenesulfonamide
• 4-Propyl-benzenesulfonamide
• 4-propyl-benzenesulfonic acid amide
• 4-Propyl-benzolsulfonsaeure-amid
• AC1M4RKX
• AC1Q2UX5
• Ambcb5195097
• CHEMBL148660
• SureCN429778
• 4-propylbenzene-1-sulfonamide
• FS-2124
• AKOS000149820
• Benzenesulfonamide, 4-propyl- (9CI)
• 4-propylbenzenesulfonamide
• BDBM50423787
• DTXSID70367415
• MFCD00457070
• Q27454749
• E86972
• J-002920
• CS-0248744
• 4JE
• BAA13218
• EN300-41242
• SCHEMBL429778
• Z45415607
• F2158-2239
• 1132-18-9
• BENZENESULFONAMIDE, 4-PROPYL-
• CCG-355646
• DB-060498
• +Expand

• MDL： MFCD00457070
• InChIKey： CICCMHNIYTXWRF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO2S/c1-2-3-8-4-6-9(7-5-8)13(10,11)12/h4-7H,2-3H2,1H3,(H2,10,11,12)
• SMILES： CCCC1=CC=C(C=C1)S(=O)(=O)N

Computed Properties

• Exact Mass: 199.06679
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 199.06669983g/mol
• Heavy Atom Count: 13
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16
• Boiling Point: 341.5±35.0 °C at 760 mmHg
• Melting Point: 208-210 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 160.3±25.9 °C
• Density: 1.2±0.1 g/cm3